tert-butyl (4-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetate

• Molecular Formula: C8H14N4O3
• Molecular Weight: 214.22 g/mol
• IUPAC Name: tert-butyl 2-(4-amino-5-oxo-1,2,4-triazol-1-yl)acetate
• InChI: InChI=1S/C8H14N4O3/c1-8(2,3)15-6(13)4-12-7(14)11(9)5-10-12/h5H,4,9H2,1-3H3
• InChI Key: GAFGROFTIQHAAG-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)CN1C(=O)N(C=N1)N

Description

Tert-butyl (4-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetate, also known as TBOA, is a compound that has been extensively studied for its potential as a research tool in the field of neuroscience. TBOA is a potent inhibitor of glutamate transporters, which are responsible for removing the neurotransmitter glutamate from the synaptic cleft. By inhibiting these transporters, TBOA can increase the concentration of glutamate in the synaptic cleft, leading to enhanced neuronal activity. In

Scientific Research Applications

Tert-butyl (4-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetate has been used extensively as a research tool in the field of neuroscience. Its ability to inhibit glutamate transporters has been used to study the role of glutamate in various neurological disorders, such as epilepsy, stroke, and neurodegenerative diseases. tert-butyl (4-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetate has also been used to study the role of glutamate in synaptic plasticity, which is the ability of synapses to change their strength in response to activity.

Mechanism of Action

Tert-butyl (4-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetate inhibits glutamate transporters by binding to the substrate binding site of the transporter. This prevents the transporter from removing glutamate from the synaptic cleft, leading to an increase in the concentration of glutamate in the synaptic cleft. This increase in glutamate concentration can lead to enhanced neuronal activity and can be used to study the role of glutamate in various neurological disorders.
Biochemical and Physiological Effects:
tert-butyl (4-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetate has been shown to increase the concentration of glutamate in the synaptic cleft, leading to enhanced neuronal activity. This increase in neuronal activity can lead to changes in synaptic plasticity and can be used to study the role of glutamate in various neurological disorders. tert-butyl (4-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetate has also been shown to have anxiolytic effects in animal models, indicating that it may have potential as a therapeutic agent for anxiety disorders.

Advantages and Limitations for Lab Experiments

One advantage of tert-butyl (4-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetate is its potency as a glutamate transporter inhibitor. This allows researchers to use lower concentrations of tert-butyl (4-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetate, which can reduce the potential for off-target effects. However, tert-butyl (4-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetate has also been shown to have cytotoxic effects at high concentrations, which can limit its use in certain experiments. Additionally, tert-butyl (4-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetate has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research involving tert-butyl (4-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetate. One area of research is the development of tert-butyl (4-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetate analogs that have improved potency and selectivity for glutamate transporters. Another area of research is the use of tert-butyl (4-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetate in combination with other compounds to study the role of glutamate in various neurological disorders. Finally, tert-butyl (4-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetate could be used to study the role of glutamate in synaptic plasticity in more detail, which could lead to the development of new therapies for neurological disorders.

Synthesis Methods

The synthesis of tert-butyl (4-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetate involves the reaction of tert-butyl (4-amino-1,2,5-oxadiazol-3-yl)carbamate with ethyl chloroacetate in the presence of triethylamine. The resulting product is then treated with hydrazine hydrate to form tert-butyl (4-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetate. This synthesis method has been well established in the literature and has been used to produce tert-butyl (4-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetate for research purposes.